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Compound of Interest

Boc-PEG4-phosphonic acid ethyl!
Compound Name:
ester

Cat. No.: B611233

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of t-butoxycarbonyl-PEG4-phosphonic acid
diethyl ester, a heterobifunctional linker molecule increasingly utilized in bioconjugation and
drug delivery applications.

Chemical Identity and Properties

The CAS number for t-butoxycarbonyl-PEG4-phosphonic acid diethyl ester is 1623791-77-4.[1]
[2] This compound is also known by several synonyms, including Boc-PEG4-phosphonic acid
ethyl ester and tert-butyl 3-[2-[2-[2-(2-
diethoxyphosphorylethoxy)ethoxy]ethoxy]ethoxy]propanoate.[2]

The phosphonate group provides a stable linkage to various surfaces and molecules, while the
Boc-protected amine offers a selectively deprotectable site for further conjugation. The
tetraethylene glycol (PEG4) spacer enhances hydrophilicity, which can improve the solubility
and pharmacokinetic properties of the resulting conjugates.

Table 1: Physicochemical Properties
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Property Value Source
CAS Number 1623791-77-4 [1]12]
Molecular Formula C19H3909P [1][2]
Molecular Weight 442.5 g/mol [11[2]
Purity Typically 298% [1]

Experimental Protocols

Detailed experimental protocols for the synthesis and application of similar phosphonate esters
are available in the scientific literature. While a specific protocol for the synthesis of CAS
1623791-77-4 was not found in the immediate search, general methods for the synthesis of
phosphonate esters and Boc-protected compounds can be adapted.

General Synthesis of Phosphonate Esters:

A common method for forming phosphonate esters involves the condensation of an alcohol
with a methyl phosphonate.[3] This reaction is often facilitated by the use of a
dialkylazodicarboxylate and triphenylphosphine, known as the Mitsunobu reaction.[3]
Subsequent selective de-esterification can yield the desired phosphonic acid monoester if
required.[3]

Boc-Protection Strategy:

The tert-butoxycarbonyl (Boc) group is a widely used protecting group for amines due to its
stability under many reaction conditions and its ease of removal under acidic conditions.[4] The
introduction of a Boc group can be achieved by reacting the amine with di-tert-butyl
dicarbonate (Boc anhydride).

Workflow for Bioconjugation:

The use of t-butoxycarbonyl-PEG4-phosphonic acid diethyl ester in a bioconjugation workflow
typically involves the following steps:
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» Deprotection of the Boc Group: The Boc-protected amine is deprotected using an acid such
as trifluoroacetic acid (TFA) to yield a primary amine.

o Conjugation: The newly exposed amine is then reacted with an activated functional group
(e.g., an N-hydroxysuccinimide ester) on the target molecule (e.g., a protein, peptide, or
drug).

 Purification: The resulting conjugate is purified using standard techniques such as
chromatography to remove unreacted starting materials and byproducts.

Caption: General bioconjugation workflow.

Applications in Drug Development and Research

Heterobifunctional linkers like t-butoxycarbonyl-PEG4-phosphonic acid diethyl ester are critical
tools in various research and development areas:

¢ Antibody-Drug Conjugates (ADCSs): The linker can be used to attach a cytotoxic drug to an
antibody, enabling targeted delivery to cancer cells.

« PROTACS (Proteolysis Targeting Chimeras): This molecule can serve as a component of a
PROTAC, bringing a target protein and an E3 ubiquitin ligase into proximity to induce
degradation of the target protein.

» Surface Modification: The phosphonate group can bind to metal oxide surfaces, allowing for
the functionalization of nanoparticles or medical implants with biomolecules.
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Antibody-Drug Conjugate (ADC) Application
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Caption: ADC mechanism of action.

This technical guide provides foundational information on t-butoxycarbonyl-PEG4-phosphonic

acid diethyl ester. For specific applications, further optimization of reaction conditions and

purification methods may be necessary. Researchers are encouraged to consult the primary

literature for detailed protocols relevant to their specific research goals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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